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Compound of Interest

Compound Name: Diiodoacetylene

Cat. No.: B13749442 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe handling and disposal of diiodoacetylene waste. Diiodoacetylene is

a highly reactive and shock-sensitive compound, and all procedures involving its waste must

be conducted with extreme caution in a controlled laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with diiodoacetylene waste?

A1: Diiodoacetylene (C₂I₂) is a shock, heat, and friction-sensitive explosive.[1] It can

decompose violently, especially at temperatures above 80°C.[1] The compound is also toxic

and volatile, with vapors that can irritate the eyes and mucous membranes.[2] When heated to

decomposition, it emits toxic fumes of iodide.[2]

Q2: Can I dispose of diiodoacetylene waste down the drain or in the regular trash?

A2: Absolutely not. Due to its reactivity, explosivity, and toxicity, diiodoacetylene is classified

as a hazardous energetic waste.[3] Disposal down the drain or in regular trash is strictly

prohibited and poses a severe safety and environmental risk. All diiodoacetylene waste must

be deactivated before disposal and managed according to institutional and regulatory

guidelines for explosive and hazardous materials.

Q3: What personal protective equipment (PPE) is required when handling diiodoacetylene
waste?
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A3: When handling diiodoacetylene waste, appropriate PPE is crucial. This includes, at a

minimum, a flame-resistant lab coat, chemical splash goggles, a face shield, and heavy-duty,

chemical-resistant gloves.[4] All manipulations should be performed within a certified chemical

fume hood with the sash positioned as low as possible. A blast shield should also be used for

additional protection.[4]

Q4: How should I store diiodoacetylene waste before disposal?

A4: Diiodoacetylene waste should be kept to an absolute minimum. If temporary storage is

necessary, it should be in a designated, cool, and dry area, away from heat, light, shock, and

friction.[3] The waste should be segregated from incompatible materials, especially oxidizing

agents, reducing agents, and metals such as copper, silver, and mercury, with which it can form

explosive acetylides.[5] The container must be clearly labeled as "Diiodoacetylene Waste -

Explosive Hazard" and dated.

Troubleshooting Guide
Problem: I observe solid crystals or discoloration in my diiodoacetylene waste container.

Solution:

DO NOT MOVE OR TOUCH THE CONTAINER. The presence of crystals or discoloration

can indicate the formation of unstable, shock-sensitive compounds.

Immediately alert your laboratory supervisor and your institution's Environmental Health and

Safety (EHS) office.

Cordon off the area to prevent accidental disturbance.

Await instructions from trained EHS personnel or bomb disposal experts. Do not attempt to

open or handle the container.

Problem: I accidentally spilled a small amount of a dilute solution containing diiodoacetylene.

Solution:

Alert personnel in the immediate area and ensure the spill is contained within the chemical

fume hood.
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If the spill is small and you are trained to handle it, you can proceed with caution. Ensure you

are wearing appropriate PPE, including a face shield and blast shield.

Do not use combustible materials like paper towels to absorb the spill.

Use an inert absorbent material, such as sand or vermiculite, to soak up the spill.

Carefully transfer the absorbent material into a designated hazardous waste container.

Decontaminate the area with a suitable solvent, collecting the rinsate as hazardous waste.

If you are at all unsure or the spill is large, evacuate the area and contact your institution's

EHS for emergency response.

Quantitative Data
Property Value Reference

Chemical Formula C₂I₂ [1]

Molar Mass 277.831 g/mol [1]

Appearance White, volatile solid [1]

Density 3.43 g/cm³ [1]

Melting Point 81.5°C

Boiling Point 190.4°C (at 760 mmHg) [2]

Explosion Temperature > 80°C [1]

Experimental Protocols
Protocol for Quenching and Neutralization of Diiodoacetylene Waste

This protocol is intended for small quantities of diiodoacetylene waste (typically less than 1

gram) in a laboratory setting. This procedure must be performed in a chemical fume hood with

a blast shield.

Materials:
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Diiodoacetylene waste in a suitable solvent (e.g., a non-polar organic solvent).

A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

nitrogen inlet/outlet.

An ice-water bath.

A solution of a mild reducing agent, such as sodium thiosulfate (Na₂S₂O₃), dissolved in a

mixture of water and a water-miscible organic solvent (e.g., tetrahydrofuran or ethanol). The

concentration should be in excess relative to the amount of diiodoacetylene.

Dilute hydrochloric acid (e.g., 1 M HCl).

pH indicator paper.

Appropriate hazardous waste containers.

Procedure:

Inert Atmosphere: Assemble the reaction apparatus in a chemical fume hood. Purge the

system with nitrogen gas to create an inert atmosphere.

Dilution and Cooling: If the diiodoacetylene waste is concentrated, dilute it with a

compatible, dry, and inert solvent (e.g., hexane or toluene) inside the flask. Cool the flask to

0°C using an ice-water bath.

Slow Addition of Quenching Agent: Slowly add the sodium thiosulfate solution dropwise from

the dropping funnel to the stirred diiodoacetylene solution. Maintain the temperature at 0°C.

The addition should be very slow to control any exothermic reaction and gas evolution.

Reaction Monitoring: Continue the addition until the characteristic color of the

diiodoacetylene solution (if any) disappears. After the addition is complete, allow the

mixture to stir at 0°C for at least one hour, followed by another hour at room temperature to

ensure the reaction is complete.

Neutralization: Once the quenching is complete, check the pH of the aqueous layer. If it is

basic, neutralize it by the slow addition of dilute hydrochloric acid until the pH is between 6
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and 8.

Waste Segregation: Separate the organic and aqueous layers. Dispose of each layer in a

properly labeled hazardous waste container. The aqueous waste should be labeled as

containing iodide salts, and the organic waste should be labeled according to the solvent

used.
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Diiodoacetylene Waste Disposal Workflow
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Caption: Decision workflow for the safe disposal of diiodoacetylene waste.
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Chemical Pathway for Diiodoacetylene Neutralization
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Caption: Simplified chemical pathway for the neutralization of diiodoacetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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